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Compound of Interest

Compound Name: Tiaprost

Cat. No.: B1683147

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on utilizing Tiaprost, a prostaglandin F2a (PGF2a) analogue, for
estrous cycle manipulation in seasonal breeders such as sheep, goats, and mares.

Frequently Asked Questions (FAQS)

Q1: What is Tiaprost and how does it work in seasonal breeders?

Al: Tiaprost is a synthetic analogue of prostaglandin F2a. Its primary mechanism of action is
luteolysis, which is the regression of the corpus luteum (CL).[1] In seasonal breeders, the
estrous cycle is regulated by the presence of a functional CL, which produces progesterone. By
destroying the CL, Tiaprost induces a rapid drop in progesterone levels, allowing the animal to
return to estrus and initiating a new follicular phase. This makes it a valuable tool for
synchronizing estrus, enabling timed artificial insemination (TAI) and more efficient breeding
management.[2][3]

Q2: When is the best time to administer Tiaprost during the estrous cycle?

A2: The efficacy of Tiaprost is critically dependent on the presence of a mature, functional
corpus luteum. PGF2a and its analogues are most effective when administered during the mid-
luteal phase (diestrus). In sheep, the CL becomes responsive to PGF2a approximately 5 days
after ovulation, while in goats, this can be as early as day 3.[3] Administration during anestrus,
when there is no functional CL, will not be effective.[4] For mares, treatment is effective 4 or
more days after ovulation.
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Q3: What are the typical dosages for Tiaprost in sheep, goats, and mares?

A3: While specific dosages for Tiaprost can vary by manufacturer and regional regulations,
dosages for similar PGF2a analogues provide a strong reference. It is crucial to consult with a
veterinarian for precise, extra-label drug use guidance.

Species PGF2a Analogue Recommended Dosage
Sheep Dinoprost 215 mg

Cloprostenol 125 mcg

Goats Dinoprost 2.5-5mg

Cloprostenol 62.5-125 mcg

1 mg per 100 Ibs (45.5 kg)

Mares Dinoprost ] )
body weight (typically 1-2 mL)

Data compiled from multiple sources providing typical dosages for commonly used PGF2a
analogues.

Q4: Can Tiaprost be used to induce estrus during the non-breeding (anestrous) season?

A4: No, Tiaprost alone is not effective for inducing estrus in animals that are in seasonal
anestrus. This is because anestrous animals lack a functional corpus luteum for the
prostaglandin to act upon. To induce cyclicity during the non-breeding season, protocols often
involve a period of progestogen treatment (e.g., using CIDRs or intravaginal sponges) to mimic
the luteal phase, followed by an injection of a gonadotropin like eCG to stimulate follicular
development and ovulation.

Experimental Protocols
Protocol 1: Two-Injection PGF2a Protocol for Cycling
Ewes/Does

This protocol is intended for use during the natural breeding season in animals that are
confirmed to be cycling.
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Methodology:
o Administer an initial intramuscular (IM) injection of Tiaprost at the recommended dosage.
o Administer a second IM injection of Tiaprost 9 to 11 days after the first injection.

o Observe for signs of estrus, which typically occur within 48 to 72 hours after the second
injection.

o Perform artificial insemination (Al) or introduce a male for natural breeding based on
observed estrus. For timed Al, insemination is often performed at a fixed time (e.g., 48 and
60 hours) after the second injection.

Protocol 2: Progestogen-Based Protocol for Anestrous
Ewes/Does

This protocol is designed to induce and synchronize estrus outside of the natural breeding

season.

Methodology:

Insert an intravaginal progestogen device (e.g., CIDR or sponge) and leave it in place for 7
to 12 days.

e On the day of or up to 48 hours before device removal, administer an IM injection of
Tiaprost.

» At the time of device removal, administer an IM injection of equine chorionic gonadotropin
(eCQG) to stimulate follicular development.

o Estrus is expected within 24 to 48 hours after device removal.

e Proceed with timed Al or natural breeding.

Protocol 3: Estrus Synchronization in Cycling Mares

This protocol is for controlling the timing of estrus in mares with a functional corpus luteum.
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Methodology:

o Confirm the presence of a corpus luteum via ultrasonography (must be at least 4-5 days
post-ovulation).

o Administer a single IM injection of Tiaprost at the recommended dosage.
o Mares will typically return to estrus within 2 to 4 days.

» Monitor follicular development via ultrasound to determine the optimal time for breeding or
Al. Ovulation is expected 8 to 12 days after the Tiaprost injection.

Visualizations
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Caption: Tiaprost signaling pathway leading to luteolysis.
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Two-Injection PGF2a Synchronization Workflow (Sheep/Goats)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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